Cas no 533869-46-4 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide)
N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide
- Q27182856
- AKOS024583539
- SMR000021832
- MLS000086330
- N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
- Oprea1_685323
- N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[methyl(phenyl)amino]sulfonyl}benzamide
- EU-0087749
- N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
- HMS2344A05
- F0559-0097
- CHEBI:105156
- CHEMBL1470448
- 533869-46-4
-
- Inchi: 1S/C22H17FN4O4S/c1-27(18-5-3-2-4-6-18)32(29,30)19-13-9-15(10-14-19)20(28)24-22-26-25-21(31-22)16-7-11-17(23)12-8-16/h2-14H,1H3,(H,24,26,28)
- InChI Key: JPVJIVSMURSWGM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NC2=NN=C(C3C=CC(=CC=3)F)O2)=O)=CC=1)(N(C)C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 452.09545437g/mol
- Monoisotopic Mass: 452.09545437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 114Ų
N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0559-0097-2μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-5μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-10μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-20μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-1mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-2mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-3mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-4mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-5mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0559-0097-10mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
533869-46-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide
Comprehensive Overview of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide (CAS No. 533869-46-4)
The compound N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide (CAS No. 533869-46-4) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,3,4-oxadiazole ring and sulfamoylbenzamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.
One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The 4-fluorophenyl group attached to the 1,3,4-oxadiazole ring is known to enhance the compound's bioavailability and binding affinity to target proteins. This characteristic has led to its exploration in drug discovery programs, particularly in areas like enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in addressing unmet medical needs, aligning with the growing demand for novel therapeutics in the pharmaceutical industry.
Another hot topic related to CAS No. 533869-46-4 is its structure-activity relationship (SAR). The presence of both the methyl(phenyl)sulfamoyl and benzamide groups contributes to its unique pharmacological profile. Researchers are actively investigating how subtle modifications to these functional groups could optimize its efficacy and reduce off-target effects. This aligns with the broader trend in precision medicine, where tailored molecular designs are crucial for developing next-generation treatments.
In addition to its therapeutic potential, N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide has also been studied for its physicochemical properties. Its solubility, stability, and partition coefficient are critical factors that influence its pharmacokinetics. These properties are often searched by formulation scientists aiming to develop effective delivery systems for the compound. The integration of computational modeling and experimental data has further accelerated the understanding of these aspects, making it a focal point in modern drug development.
The compound's relevance extends to the field of biochemical assays, where it is used as a reference standard or probe molecule. Its ability to interact with specific enzymes or receptors makes it a valuable tool for elucidating complex biological mechanisms. This application is particularly significant in academic and industrial research settings, where the demand for reliable and well-characterized compounds is ever-increasing.
As the scientific community continues to explore the potential of CAS No. 533869-46-4, its role in drug discovery pipelines becomes increasingly prominent. The compound's versatility and adaptability to various chemical modifications make it a cornerstone in the design of novel therapeutic agents. With ongoing advancements in synthetic chemistry and molecular biology, the future prospects for this molecule are both exciting and promising.
533869-46-4 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)